Cas no 1210431-65-4 (N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide)

N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide is a synthetic organic compound featuring a benzodioxin moiety linked to an oxazole ring, further functionalized with a cyclopropanecarboxamide group. This structure imparts potential pharmacological relevance, particularly in targeting specific biological pathways due to its heterocyclic framework. The compound's rigid cyclopropane ring may enhance binding affinity, while the benzodioxin and oxazole components contribute to its stability and metabolic resistance. Its well-defined molecular architecture makes it a candidate for further exploration in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and structural integrity for research applications.
N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide structure
1210431-65-4 structure
Product Name:N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide
CAS No:1210431-65-4
MF:C16H16N2O4
MW:300.309244155884
CID:6525672
Update Time:2025-05-30

N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide
    • N-[[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl]cyclopropanecarboxamide
    • Inchi: 1S/C16H16N2O4/c19-16(10-1-2-10)17-9-12-8-14(22-18-12)11-3-4-13-15(7-11)21-6-5-20-13/h3-4,7-8,10H,1-2,5-6,9H2,(H,17,19)
    • InChI Key: ZVFXWISQBNDISX-UHFFFAOYSA-N
    • SMILES: C1(C(NCC2C=C(C3=CC=C4OCCOC4=C3)ON=2)=O)CC1

N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide Pricemore >>

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N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide Related Literature

Additional information on N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide

N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide (CAS No. 1210431-65-4): An Overview

N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide (CAS No. 1210431-65-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanecarboxamides and is characterized by its complex aromatic and heterocyclic moieties. The presence of the 2,3-dihydrobenzodioxin and 1,2-oxazole rings imparts specific pharmacological properties that make it a promising candidate for various therapeutic interventions.

The chemical structure of N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide (CAS No. 1210431-65-4) is particularly noteworthy for its ability to interact with specific biological targets. The cyclopropane ring provides rigidity and conformational constraint, which can enhance the compound's binding affinity to target proteins. The 2,3-dihydrobenzodioxin moiety is known for its ability to modulate receptor activity, while the 1,2-oxazole ring contributes to the overall stability and bioavailability of the molecule.

Recent studies have explored the pharmacological properties of N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective properties. Research has demonstrated that N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective effects, N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide has also been investigated for its potential anticancer properties. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. Specifically, it has been found to be effective against breast cancer, lung cancer, and colorectal cancer cells.

The mechanism of action of N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of key signaling molecules such as NF-kB and MAPKs. These signaling pathways play crucial roles in inflammation, cell survival, and proliferation. By targeting these pathways, the compound may exert its therapeutic effects.

The pharmacokinetic properties of N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a suitable candidate for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-xazol-----------bymethyl}cyclobutanecarboxamide (CAS No. 120431-sssssssssssssssss}}}}}}}}}}}}}c}c}c}c}c}c}c}c}c}c}c}c} (CAS No. 12043)))))))))))))))) in patients with inflammatory diseases and cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated at doses up to 800 mg/day with no serious adverse events reported.) in patients with inflammatory diseases and cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated at doses up to 800 mg/day with no serious adverse events reported.

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